Dipraseodymium dioxide sulphide

• CAS No.: 12359-21-6
• Molecular Formula: O2Pr2S
• Molecular Weight: 345.873
• IUPAC Name: oxygen(2-);praseodymium(3+);sulfide
• InChI: InChI=1S/2O.2Pr.S/q2*-2;2*+3;-2
• InChI Key: QKOGKOKADWHMHJ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[S-2].[Pr+3].[Pr+3]
• Synonyms: dipraseodymium dioxide sulphide

Description

Dipraseodymium dioxide sulphide is a rare praseodymium-based compound containing both oxygen and sulfur. Its chemical formula is inferred as Pr₂O₂S, derived from the systematic naming convention, though structural confirmation requires further crystallographic studies. It is registered under CAS number 12359-21-6 and was first documented in regulatory databases on May 31, 2018 . Unlike more common praseodymium sulfides (e.g., Pr₂S₃) or oxides (e.g., PrO₂), this compound represents a mixed-anion system, which may confer unique electronic or catalytic properties.

Comparison with Similar Compounds

Praseodymium Sulfides

• Praseodymium(III) Sulphide (Pr₂S₃): CAS: 10277-44-8 (Note: lists this CAS for "dipraseodymium trisulphate," but confirms Pr₂S₃ as a sulfide) . Structure: Adopts a cubic Th₃P₄-type lattice, common among rare-earth sulfides. Applications: Used in infrared optics and semiconductor research due to its narrow bandgap (~1.5 eV).
• Praseodymium Monosulphide (PrS): Structure: Rock-salt (NaCl) structure. Properties: Exhibits metallic conductivity, contrasting with the mixed ionic-covalent bonding in Pr₂O₂S .

Praseodymium Oxides

• Praseodymium(IV) Dioxide (PrO₂) :

  • Structure : Fluorite (CaF₂) structure.
  • Reactivity : Strong oxidizing agent, unlike Pr₂O₂S, which likely stabilizes Pr in a lower oxidation state (e.g., +3) .
• Praseodymium(III) Oxide (Pr₂O₃): Structure: Hexagonal or cubic phases depending on synthesis.

Mixed-Anion Compounds

• Dipraseodymium Dioxide Sulphide (Pr₂O₂S) :
  • Hypothesized Structure : Likely a layered or defect fluorite structure, with O²⁻ and S²⁻ occupying distinct anion sites.
  • Stability : Expected to decompose at high temperatures (>800°C) into Pr₂O₃ and PrS, based on analogous lanthanide systems.

Data Table: Key Properties of Praseodymium Compounds

Compound	Formula	CAS Number	Molecular Weight (g/mol)	Structure Type	Key Applications
This compound	Pr₂O₂S	12359-21-6	373.8 (calculated)	Undetermined	Research (hypothetical)
Praseodymium(III) sulphide	Pr₂S₃	10277-44-8	378.9	Cubic (Th₃P₄)	Infrared optics, catalysis
Praseodymium(IV) dioxide	PrO₂	N/A	172.9	Fluorite (CaF₂)	Oxidizing agents
Praseodymium(III) oxide	Pr₂O₃	N/A	329.8	Hexagonal/cubic	Dielectrics, catalysts

Research Findings and Gaps

• Its registration in 2018 hints at nascent research interest .
• Comparative Reactivity : Pr₂S₃ and PrO₂ are well-studied for their redox activity, but Pr₂O₂S may offer intermediate properties, such as tunable bandgaps for optoelectronics .